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Compound of Interest

Compound Name: Vanadium(ll) bromide

Cat. No.: B077946

For researchers, scientists, and professionals in drug development, this in-depth guide
provides a comprehensive overview of the core properties, experimental protocols, and key
applications of Vanadium(ll) bromide. This document summarizes essential data, outlines
experimental methodologies, and visualizes fundamental concepts related to this inorganic
compound.

Core Properties of Vanadium(ll) Bromide

Vanadium(ll) bromide, with the chemical formula VBrz, is an inorganic compound that serves
as a valuable precursor and catalyst in various chemical applications.[1] Its properties are
summarized in the tables below for easy reference and comparison.

Chemical and Physical Properties
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Property Value Reference
CAS Number 14890-41-6 [1]
Molecular Formula VBr2 [1]
Molecular Weight 210.75 g/mol [1]
Appearance Light-brown solid [2]
Density 4.58 g/cm?3 [2]
Melting Point 827 °C (1,521 °F; 1,100 K) [2]
Boiling Point 1,227 °C (2,241 °F; 1,500 K) [2]
Solubility in Water Reacts [2]
Magnetic Susceptibility (x) +3230.0-10-% cm3/mol [2]

Crystal Structure and Spectroscopic Data

Property Value Reference
Crystal Structure Trigonal [2]
Coordination Geometry Octahedral V(ll) centers [11[2]
Structural Type Cadmium lodide (CdIz2) [1]

Experimental Protocols
Synthesis of Vanadium(ll) Bromide

The primary method for synthesizing Vanadium(ll) bromide is through the reduction of
Vanadium(lll) bromide (VBrs) using hydrogen gas.[1][2]

Methodology:
 Starting Material: High-purity Vanadium(lll) bromide.

e Reducing Agent: Dry hydrogen gas (Hz2).
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e Apparatus: A tube furnace capable of reaching temperatures up to 400°C, a quartz or
ceramic reaction tube, and a system for delivering and controlling the flow of hydrogen gas.

e Procedure:
o Place the Vanadium(lll) bromide in the center of the reaction tube within the furnace.
o Purge the system with an inert gas, such as argon, to remove any air and moisture.
o Introduce a steady flow of dry hydrogen gas over the VBrs.

o Gradually heat the furnace to approximately 400°C. The reaction is: 2VBrs + H2 - 2VBr2 +
2HBr.[3]

o Maintain the temperature and hydrogen flow for a sufficient duration to ensure complete
reduction. The reaction progress can be monitored by observing the color change of the
solid and the evolution of hydrogen bromide gas.

o After the reaction is complete, cool the furnace to room temperature under a continuous
flow of hydrogen or an inert gas to prevent re-oxidation.

o Handling and Storage: Vanadium(ll) bromide is air and moisture-sensitive.[2] All handling
and storage should be conducted under an inert atmosphere, such as in a glovebox or using
Schlenk line techniques.[4][5][6] Store the final product in a tightly sealed container in a dry,
inert environment.[2][4]

Visualizations
Crystal Structure of Vanadium(ll) Bromide

The crystal structure of Vanadium(ll) bromide is of the cadmium iodide (Cdl2) type, which
consists of layers of edge-sharing VBre octahedra.
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Logical Relationship of Vanadium(ll) Bromide Crystal Structure
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Caption: Crystal structure of Vanadium(ll) bromide.

Experimental Workflow: Synthesis of Vanadium(ll)
Bromide

This diagram illustrates the key steps in the synthesis of Vanadium(ll) bromide from
Vanadium(lIl) bromide.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b077946?utm_src=pdf-body-img
https://www.benchchem.com/product/b077946?utm_src=pdf-body
https://www.benchchem.com/product/b077946?utm_src=pdf-body
https://www.benchchem.com/product/b077946?utm_src=pdf-body
https://www.benchchem.com/product/b077946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for VBrz Synthesis

Start with Vanadium(lll) Bromide (VBrs)

Purge system with inert gas (e.g., Argon)

:

Introduce dry Hydrogen gas (H2)

Heat to ~400°C in a tube furnace

Reduction Reaction:
2VBrs + H2 - 2VBrz2 + 2HBr

Cool to room temperature under Hz or inert gas

Vanadium(ll) Bromide (VBrz) Product

Handle and store under inert atmosphere
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Caption: Synthesis of Vanadium(ll) Bromide workflow.
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Signaling Pathway: Vanadium Bromide Redox Flow
Battery

Vanadium(ll) bromide plays a crucial role in the negative half-cell of a vanadium bromide
redox flow battery.[7] The diagram below illustrates the charge and discharge cycle.
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Caption: VBrz in a Redox Flow Battery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://www.researchgate.net/publication/222626614_Evaluation_of_membranes_for_the_novel_vanadium_bromine_redox_flow_cell
https://www.benchchem.com/product/b077946#vanadium-ii-bromide-cas-number-14890-41-6-properties
https://www.benchchem.com/product/b077946#vanadium-ii-bromide-cas-number-14890-41-6-properties
https://www.benchchem.com/product/b077946#vanadium-ii-bromide-cas-number-14890-41-6-properties
https://www.benchchem.com/product/b077946#vanadium-ii-bromide-cas-number-14890-41-6-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

